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Compound of Interest

Compound Name: 7(E)-Nonadecenol

Cat. No.: B15549689

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide outlines a robust and stereoselective synthetic pathway to (E)-7-

Nonadecen-1-ol, a long-chain alkenol with potential applications in various fields of chemical

and pharmaceutical research. The synthesis is centered around a key Wittig reaction,

employing the Schlosser modification to ensure the desired (E)-stereochemistry of the olefin.

This document provides detailed experimental protocols, quantitative data for each synthetic

step, and visualizations of the reaction workflow.

Synthetic Strategy
The retrosynthetic analysis of (E)-7-Nonadecen-1-ol identifies a strategic disconnection at the

C7-C8 double bond, suggesting a Wittig olefination as the key carbon-carbon bond-forming

step. This approach involves the reaction of a C12 aldehyde (dodecanal) with a C7

phosphonium ylide. To achieve the target molecule with a terminal hydroxyl group, the C7

fragment is derived from a precursor with a protected alcohol, which is deprotected in the final

step. The Schlosser modification of the Wittig reaction is employed to ensure high (E)-

selectivity.

Overall Synthetic Scheme:
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7-bromo-1-heptanol 1-bromo-7-(tert-butyldimethylsilyloxy)heptane TBDMSCl, Imidazole (7-(tert-butyldimethylsilyloxy)heptyl)triphenylphosphonium bromide PPh₃, MeCN Phosphonium Ylide PhLi (1 eq)

(E)-1-(tert-butyldimethylsilyloxy)-7-nonadecene

 1. Dodecanal
2. PhLi (1 eq)

3. t-BuOH

Dodecanal

(E)-7-Nonadecen-1-ol TBAF, THF
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Caption: Overall synthetic route to (E)-7-Nonadecen-1-ol.

Experimental Protocols and Data
This section provides detailed experimental procedures for each step of the synthesis, along

with tabulated quantitative data for easy reference and comparison.

Step 1: Protection of 7-bromo-1-heptanol
The hydroxyl group of 7-bromo-1-heptanol is protected as a tert-butyldimethylsilyl (TBDMS)

ether to prevent interference in the subsequent Wittig reaction.

Experimental Protocol:

To a solution of 7-bromo-1-heptanol (1.0 eq) in anhydrous dichloromethane (DCM), imidazole

(2.5 eq) is added, and the mixture is stirred until all solids dissolve. Tert-butyldimethylsilyl

chloride (TBDMSCl, 1.2 eq) is then added portion-wise at 0 °C. The reaction is allowed to warm

to room temperature and stirred for 12-16 hours. Upon completion, the reaction is quenched

with water, and the organic layer is separated. The aqueous layer is extracted with DCM. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure. The crude product is purified by flash column

chromatography.
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Reagent/Parameter Molar Ratio/Value

7-bromo-1-heptanol 1.0 eq

Imidazole 2.5 eq

TBDMSCl 1.2 eq

Solvent Anhydrous DCM

Temperature 0 °C to RT

Reaction Time 12-16 hours

Typical Yield >95%

Step 2: Synthesis of (7-(tert-
butyldimethylsilyloxy)heptyl)triphenylphosphonium
bromide
The protected bromoheptanol is converted to its corresponding triphenylphosphonium salt, the

precursor to the Wittig reagent.

Experimental Protocol:

A mixture of 1-bromo-7-(tert-butyldimethylsilyloxy)heptane (1.0 eq) and triphenylphosphine (1.1

eq) in anhydrous acetonitrile is heated at reflux for 24 hours. The solvent is then removed

under reduced pressure, and the resulting crude solid is triturated with diethyl ether to afford

the desired phosphonium salt as a white solid, which is then dried under vacuum.
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Reagent/Parameter Molar Ratio/Value

1-bromo-7-(tert-butyldimethylsilyloxy)heptane 1.0 eq

Triphenylphosphine 1.1 eq

Solvent Anhydrous Acetonitrile

Temperature Reflux

Reaction Time 24 hours

Typical Yield ~98%[1]

Step 3: (E)-Selective Wittig Reaction (Schlosser
Modification)
This key step involves the formation of the C19 carbon skeleton with the desired (E)-alkene

geometry. The Schlosser modification of the Wittig reaction is crucial for achieving high E-

selectivity with a non-stabilized ylide.

(7-(TBDMS-O)heptyl)PPh₃⁺Br⁻ Ylide PhLi (1 eq), THF, -78°C Erythro-Betaine-Li⁺ Dodecanal, -78°C β-Oxido Ylide PhLi (1 eq), -78°C Threo-Betaine t-BuOH, -78°C (E)-Alkene Warm to RT

Click to download full resolution via product page

Caption: Workflow of the Schlosser modification.

Experimental Protocol:

A suspension of (7-(tert-butyldimethylsilyloxy)heptyl)triphenylphosphonium bromide (1.2 eq) in

anhydrous THF is cooled to -78 °C under an argon atmosphere. Phenyllithium (1.1 eq, as a

solution in cyclohexane/ether) is added dropwise, and the resulting deep orange-red solution is

stirred for 30 minutes at this temperature. A solution of dodecanal (1.0 eq) in anhydrous THF is

then added dropwise, and the mixture is stirred for an additional hour at -78 °C. A second

equivalent of phenyllithium (1.1 eq) is added, and the reaction mixture is stirred for another 30

minutes. Finally, tert-butanol (1.2 eq) is added, and the reaction is allowed to warm slowly to

room temperature and stirred overnight. The reaction is quenched with saturated aqueous
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ammonium chloride solution and extracted with diethyl ether. The combined organic layers are

washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product

is purified by flash column chromatography.

Reagent/Parameter Molar Ratio/Value

Phosphonium Salt 1.2 eq

Dodecanal 1.0 eq

Phenyllithium 2.2 eq (in two portions)

tert-Butanol 1.2 eq

Solvent Anhydrous THF

Temperature -78 °C to RT

Reaction Time ~12 hours

Typical Yield of (E)-alkene High, with E/Z > 95:5

Step 4: Deprotection of the TBDMS Ether
The final step is the removal of the TBDMS protecting group to yield the target molecule, (E)-7-

Nonadecen-1-ol.

Experimental Protocol:

To a solution of (E)-1-(tert-butyldimethylsilyloxy)-7-nonadecene (1.0 eq) in THF, a solution of

tetrabutylammonium fluoride (TBAF, 1.1 eq, 1.0 M in THF) is added. The reaction mixture is

stirred at room temperature for 1-2 hours, and the progress is monitored by TLC. Upon

completion, the reaction mixture is concentrated, and the residue is purified by flash column

chromatography to afford (E)-7-Nonadecen-1-ol.
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Reagent/Parameter Molar Ratio/Value

(E)-1-(TBDMS-O)-7-nonadecene 1.0 eq

TBAF (1.0 M in THF) 1.1 eq

Solvent THF

Temperature Room Temperature

Reaction Time 1-2 hours

Typical Yield >90%

Conclusion
The synthetic route detailed in this guide provides a reliable and highly stereoselective method

for the preparation of (E)-7-Nonadecen-1-ol. The strategic use of a TBDMS protecting group

and the application of the Schlosser modification to the Wittig reaction are key to the success

of this synthesis. The provided protocols and quantitative data serve as a valuable resource for

researchers in the fields of organic synthesis and drug development, enabling the efficient

production of this and structurally related long-chain alkenols for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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